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Compound of Interest

2-Ethoxybenzene-1-sulfonyl
Compound Name:
chloride

cat. No.: B1602851

This technical guide provides an in-depth analysis of the key spectroscopic data for 2-
Ethoxybenzene-1-sulfonyl chloride (CAS No. 68800-33-9).[1][2] Designed for researchers,
chemists, and professionals in drug development, this document synthesizes predictive data
and established principles to offer a robust characterization of the molecule. We will explore its
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiles,
explaining the structural basis for the observed and expected spectral features.

Molecular Structure and an Introduction to its
Spectroscopic Characterization

2-Ethoxybenzene-1-sulfonyl chloride is a substituted aromatic sulfonyl chloride. Its structure
comprises a benzene ring functionalized with an ethoxy group (-OCH2CHs) and a sulfonyl
chloride group (-SO2Cl) at positions 2 and 1, respectively. The interplay between the electron-
donating ethoxy group and the strongly electron-withdrawing sulfonyl chloride group dictates
the molecule's chemical reactivity and creates a unique spectroscopic fingerprint, which is
crucial for its unambiguous identification and quality assessment.

This guide will dissect this fingerprint by examining the distinct signatures the molecule is
expected to produce across three primary spectroscopic techniques.
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[CsHoOsSCI* -Cl > [CsHo03S]* - S0z [CsHsO]* - C2Ha [CeHsO]*
m/z = 220/222 m/z = 185 m/z =121 m/z = 93
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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